Cas no 2680553-91-5 (5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid)

• Product Name: 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid
• CAS No: 2680553-91-5
• MF: C₈H₆F₉NO₃
• MW: 335.123774051666
• CID: 5621835
• PubChem ID: 165928935
• Update Time: 2025-05-23

5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid
• EN300-28296252
• 2680553-91-5
• 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C8H6F9NO3/c9-6(10,11)3(7(12,13)14)1-2(4(19)20)18-5(21)8(15,16)17/h2-3H,1H2,(H,18,21)(H,19,20)
• InChI Key： OQYCMHJRITUQGF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CC(C(=O)O)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 335.02039651g/mol
• Monoisotopic Mass: 335.02039651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid

Introduction to 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic Acid (CAS No. 2680553-91-5)

5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 2680553-91-5, belongs to a class of molecules that incorporate multiple fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates. The presence of both an amide group and a trifluoromethyl substituent makes this molecule a promising candidate for further exploration in medicinal chemistry.

The synthesis of 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid involves sophisticated organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of fluorine atoms into the molecular framework is achieved through carefully controlled reactions that ensure high selectivity and yield. This compound’s structure is particularly intriguing because it combines a fluorinated carboxylic acid moiety with an amide functionality, which can serve as a hinge region for protein interactions. Such structural features are highly valued in the design of bioactive molecules.

In recent years, there has been a surge in interest regarding fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties. Fluorine atoms can influence solubility, lipophilicity, and metabolic degradation pathways, making them invaluable in optimizing drug candidates. The specific arrangement of fluorine atoms in 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid contributes to its unique chemical profile. For instance, the trifluoromethyl group enhances electron density at certain positions on the molecule, which can improve binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as an intermediate in the synthesis of more complex molecules with targeted biological activities. The amide group in 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid provides a versatile handle for further functionalization through peptide coupling or derivatization reactions. This flexibility makes it an attractive building block for medicinal chemists seeking to design molecules with improved pharmacological properties.

Recent studies have begun to uncover the mechanistic insights into how fluorinated compounds interact with biological systems. The electron-withdrawing nature of fluorine atoms can alter the electronic distribution within a molecule, thereby influencing its reactivity and binding affinity. In the case of 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid, these effects are particularly pronounced due to the presence of multiple fluorine substituents. Such structural features have been associated with enhanced binding interactions in enzyme inhibition studies and improved pharmacokinetic profiles in preclinical models.

The pharmaceutical industry has shown considerable interest in developing fluorinated analogs of existing drugs due to their improved efficacy and reduced side effects. Fluorinated carboxylic acids are known to exhibit enhanced stability against metabolic degradation pathways such as hydrolysis and oxidation. This stability is critical for maintaining drug activity over time and ensuring therapeutic efficacy. The unique combination of functional groups in 5,5,5-Trifluoro-2-(2,2,2-trifluoroacetamido)-4-(trifluoromethyl)pentanoic acid positions it as a valuable candidate for further development.

From a synthetic chemistry perspective, 5, CAS No. 2680553-91-5, represents an excellent example of how strategic incorporation of fluorine atoms can enhance molecular properties. The synthesis involves multi-step reactions that showcase advanced techniques such as nucleophilic substitution and condensation reactions under controlled conditions. These methodologies highlight the importance of precision in organic synthesis when dealing with sensitive functional groups like amides and trifluoromethylated moieties.

In conclusion, 5, CAS No. 2680553-91-5, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as an intermediate or lead compound in drug discovery efforts. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in shaping future therapeutic strategies.